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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of 3',5,5'-Trichlorosalicylanilide (TCSA), a compound noted for its activity as

an inhibitor of fungal morphogenesis.[1] Accurate and consistent preparation of stock solutions

is critical for ensuring the reproducibility of experimental results. This protocol is intended for

researchers, scientists, and professionals in the field of drug development.

Introduction
3',5,5'-Trichlorosalicylanilide, also known as 5-Chloro-N-(3,5-dichlorophenyl)-2-

hydroxybenzamide, is a chemical compound with the molecular formula C₁₃H₈Cl₃NO₂.[2] It has

been identified as a potential anticancer agent through its activity as a transmembrane serine

protease (TMPRSS4) inhibitor and also acts as an inhibitor of fungal morphogenesis, capable

of preventing biofilm formation.[2] Given its poor solubility in aqueous solutions, a stock

solution in an appropriate organic solvent is necessary for its use in biological assays. Dimethyl

sulfoxide (DMSO) is a common solvent for this purpose.[2] This protocol outlines the steps for

preparing a concentrated stock solution of TCSA in DMSO.
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Properties & Specifications
All quantitative data for 3',5,5'-Trichlorosalicylanilide are summarized in the table below for

easy reference.

Property Value Source

IUPAC Name

5-chloro-N-(3,5-

dichlorophenyl)-2-

hydroxybenzamide

[2]

CAS Number 106480-60-8 [2][3]

Molecular Formula C₁₃H₈Cl₃NO₂ [2][3]

Molecular Weight 316.57 g/mol [2][3]

Appearance Off-White to Pale Green Solid [2]

Solubility

DMSO (Slightly), Methanol

(Slightly, with

heating/sonication)

[2]

Recommended Storage
4°C, under an inert

atmosphere
[2]

Required Materials and Equipment
3',5,5'-Trichlorosalicylanilide (TCSA) powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Analytical balance (sensitive to 0.1 mg)

Weighing paper or boat

Spatula

Appropriate size volumetric flask (e.g., 5 mL, 10 mL)

Serological pipettes or micropipettes with sterile tips
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Vortex mixer and/or sonicator

Sterile microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves (e.g., nitrile)

Safety Precautions
3',5,5'-Trichlorosalicylanilide is classified as a dangerous good for transport and may be

harmful if swallowed.[3][4]

Always handle the compound and its solutions inside a chemical fume hood.

Wear appropriate PPE, including safety glasses, a lab coat, and gloves, to avoid skin and

eye contact.[5]

DMSO is an excellent solvent that can facilitate the absorption of other chemicals through

the skin.[6] Exercise extreme caution when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for 3',5,5'-Trichlorosalicylanilide and DMSO before

beginning work.[5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TCSA in DMSO. The

concentration can be adjusted as needed by modifying the mass of TCSA and the volume of

DMSO accordingly.

5.1. Calculation

Determine the required mass of TCSA:

Molecular Weight (MW) of TCSA = 316.57 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L
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Desired Volume (V) = 5 mL = 0.005 L

Formula: Mass (g) = C (mol/L) * V (L) * MW ( g/mol )

Calculation: Mass (g) = 0.010 mol/L * 0.005 L * 316.57 g/mol = 0.0158 g

Mass required = 15.8 mg

5.2. Step-by-Step Procedure

Weighing: Carefully weigh out 15.8 mg of TCSA powder on an analytical balance using a

clean weighing boat.

Transfer: Transfer the weighed powder into a clean, dry volumetric flask (e.g., 5 mL).

Dissolution:

Add approximately 3-4 mL of anhydrous DMSO to the volumetric flask containing the

TCSA powder.

Cap the flask and vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes. Gentle heating may also be applied if necessary, but avoid high temperatures.[2]

Final Volume Adjustment: Once the TCSA is completely dissolved, add DMSO to the

volumetric flask until the bottom of the meniscus reaches the 5 mL calibration mark.

Homogenization: Invert the flask several times to ensure the solution is homogeneous.

Aliquoting and Storage:

Dispense the stock solution into small, single-use aliquots (e.g., 20-100 µL) in sterile,

labeled cryovials or microcentrifuge tubes.

Store the aliquots at ≤ -20°C for long-term storage. For short-term storage, 4°C under an

inert atmosphere is recommended.[2] Avoid repeated freeze-thaw cycles.
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Visualizations
The following diagram illustrates the key steps involved in the preparation of the TCSA stock

solution.
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Caption: Workflow for TCSA stock solution preparation.

The choice of solvent is critical for compounds with low aqueous solubility like TCSA. This

diagram shows the decision-making process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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